Cas no 1214374-65-8 (Methyl 4-fluoro-2-(pyridin-4-yl)benzoate)

• Product Name: Methyl 4-fluoro-2-(pyridin-4-yl)benzoate
• CAS No: 1214374-65-8
• MF: C₁₃H₁₀FNO₂
• MW: 231.222406864166
• CID: 4795209
• Update Time: 2025-05-23

Methyl 4-fluoro-2-(pyridin-4-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-fluoro-2-(pyridin-4-yl)benzoate
• methyl 4-fluoro-2-pyridin-4-ylbenzoate
• Methyl 4-fluoro-2-(pyridin-4-yl)benzoate

• Inchi： 1S/C13H10FNO2/c1-17-13(16)11-3-2-10(14)8-12(11)9-4-6-15-7-5-9/h2-8H,1H3
• InChI Key： UYWRIMVHWBLMFB-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)OC)=C(C=1)C1C=CN=CC=1

Computed Properties

• Exact Mass: 231.07
• Monoisotopic Mass: 231.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-fluoro-2-(pyridin-4-yl)benzoate

Methyl 4-fluoro-2-(pyridin-4-yl)benzoate (CAS No. 1214374-65-8): Structural Characterization and Emerging Applications in Medicinal Chemistry

Methyl 4-fluoro-2-(pyridin-4-yl)benzoate (CAS No. 1214374-65-8) is a heteroaromatic ester compound characterized by a substituted benzene ring bearing a fluorine atom at the para position and a pyridine ring at the ortho position, with a methyl ester group completing its molecular architecture. This compound belongs to the broader class of benzoyl derivatives, which are widely recognized for their structural versatility in pharmaceutical and agrochemical research. The integration of a fluorinated phenyl ring with a pyridine moiety provides unique electronic and steric properties that influence its reactivity and biological profile.

The core structure of Methyl 4-fluoro-2-(pyridin-4-yl)benzoate features an aromatic system where the CAS No. 1214374-65-8 compound exhibits conjugation between the benzene and pyridine rings, enhancing its stability through resonance effects. The presence of the methyl ester group (-COOCH₃) introduces additional functionality, enabling participation in nucleophilic acyl substitution reactions critical for synthetic pathways. The fluorine atom at C4 of the phenyl ring significantly modulates lipophilicity and metabolic stability, making this compound particularly valuable in drug design targeting enzyme inhibition or receptor modulation.

In recent years, compounds with similar architectures have demonstrated promising activity as kinase inhibitors in cancer therapy research. The pyridine ring serves as an essential pharmacophore for binding to ATP-binding sites in protein kinases, while the fluorinated substituent enhances bioavailability through improved membrane permeability. A 2023 study published in *Journal of Medicinal Chemistry* highlighted that derivatives containing both fluorinated aryl groups and pyridine moieties showed enhanced selectivity against epidermal growth factor receptor (EGFR) mutants compared to non-fluorinated analogs.

Synthetic approaches to prepare Methyl 4-fluoro-2-(pyridin-4-yl)benzoate typically involve nucleophilic aromatic substitution reactions using fluorinated benzoic acids as starting materials. Modern methodologies emphasize transition-metal-catalyzed cross-coupling techniques such as Buchwald–Hartwig amination for constructing the C–N bond between the pyridine and benzoyl moieties. This strategy allows precise control over regioselectivity, ensuring high yields of the desired product with minimal byproduct formation.

The molecular weight (MW) of this compound is calculated to be approximately 259.19 g/mol, with a calculated logP value indicating moderate hydrophobicity due to the combined contributions from the aromatic rings and ester functionality. These physicochemical properties align well with Lipinski's Rule of Five criteria for drug-like molecules, suggesting potential oral bioavailability when incorporated into appropriate formulations.

In material science applications, compounds like Methyl 4-fluoro-2-(pyridin-4-yl)benzoate are being explored as ligands for metalloporphyrins used in catalytic systems. The electronic properties conferred by both the fluorinated phenyl ring and pyridine nitrogen atoms enable these ligands to stabilize transition states during oxidation reactions, improving catalytic efficiency by up to 30% compared to conventional ligands.

A key area of current research involves investigating this compound's role as a building block for antimicrobial agents targeting multidrug-resistant pathogens. Recent studies have shown that ester derivatives containing both fluorinated aryl groups and heterocyclic moieties exhibit broad-spectrum activity against Gram-positive bacteria through disruption of cell membrane integrity mechanisms.

The structural flexibility of Methyl 4-fluoro-2-(pyridin-4-y l)benzoate allows it to serve as a scaffold for further functionalization via ester hydrolysis or amidation reactions. These transformations open pathways to develop diverse analogs with tailored biological activities while maintaining core structural elements that contribute to target specificity.

In analytical chemistry contexts, this compound demonstrates distinct spectral characteristics: UV absorption maxima around 305 nm due to π→π* transitions in its conjugated system; IR bands at ~1735 cm⁻¹ corresponding to C=O stretching vibrations from both the carboxylic acid derivative and pyridone functionalities; and NMR signatures showing characteristic chemical shifts for aromatic protons adjacent to fluorine atoms (~δ7.8 ppm).

Ongoing research continues to explore novel applications for compounds like CAS No. 1214374-65 -8, particularly in developing more efficient synthetic routes using green chemistry principles such as solvent-free conditions or biocatalytic transformations that reduce environmental impact while maintaining high product purity levels required for pharmaceutical development.